Cas no 2171691-15-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid
• CAS No: 2171691-15-7
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 6354935
• PubChem ID: 165808343
• Update Time: 2025-10-23

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3,3-trifluoro-2-methylpropanoic acid
• 2171691-15-7
• EN300-1490319

• Inchi： 1S/C23H23F3N2O5/c1-3-18(19(29)28-22(2,20(30)31)23(24,25)26)27-21(32)33-12-17-15-10-6-4-8-13(15)14-9-5-7-11-16(14)17/h4-11,17-18H,3,12H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KOJMUWGBPFOZLU-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2171691-15-7)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2171691-15-7) is a specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl moiety, makes it a valuable building block for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential in drug discovery, particularly in modulating protein-protein interactions and enhancing metabolic stability.

In recent years, the demand for Fmoc-protected amino acids like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This method is widely used to produce therapeutic peptides, a rapidly growing segment in the pharmaceutical industry. The compound's CAS No. 2171691-15-7 is frequently searched in academic and industrial databases, reflecting its relevance in bioconjugation and proteomics studies. Its trifluoromethyl group also aligns with the trend of incorporating fluorinated motifs to improve drug-like properties.

One of the key advantages of this compound is its compatibility with automated peptide synthesizers, a topic of high interest in high-throughput screening (HTS) workflows. The Fmoc group provides orthogonal protection, enabling selective deprotection under mild conditions—a critical feature for synthesizing complex peptides. Additionally, the trifluoromethyl moiety enhances lipophilicity, which is often leveraged to optimize bioavailability and target binding affinity. These attributes make CAS No. 2171691-15-7 a sought-after reagent in medicinal chemistry.

The rise of personalized medicine and biologics has further amplified the importance of compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid. Its role in creating peptide-based therapeutics for oncology, diabetes, and neurodegenerative diseases aligns with current healthcare trends. Researchers often inquire about its synthetic protocols, purity standards, and handling precautions, underscoring the need for detailed technical documentation. The compound's stability under ambient storage conditions is another frequently discussed topic in forums and publications.

From an SEO perspective, queries related to Fmoc-amino acid derivatives, fluorinated peptides, and CAS No. 2171691-15-7 are trending in scientific search engines. The compound's versatility in click chemistry and bioconjugation techniques also attracts attention from the chemical biology community. As the field evolves, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid is poised to remain a critical tool for innovators exploring next-generation therapeutic modalities.